Cas no 1795485-07-2 (3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea
• CAS No: 1795485-07-2
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5405541
• Update Time: 2025-05-24

3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3-(5-hydroxy-3-phenylpentyl)urea
• 3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea

• Inchi： 1S/C19H22N2O4/c22-11-9-15(14-4-2-1-3-5-14)8-10-20-19(23)21-16-6-7-17-18(12-16)25-13-24-17/h1-7,12,15,22H,8-11,13H2,(H2,20,21,23)
• InChI Key： TXTFNAJQSZTGKM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCCC(C1=CC=CC=C1)CCO)=O

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea

3-(2H-1,3-Benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea: A Comprehensive Overview

The compound with CAS No. 1795485-07-2, commonly referred to as 3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and biological activities of this compound, as well as its implications in contemporary research.

Structure and Synthesis

The molecular structure of 3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea is characterized by a urea group linked to a substituted benzodioxole moiety and a hydroxypentyl chain with a phenyl substituent. The benzodioxole ring, a derivative of benzene with two oxygen atoms in a dioxole configuration, contributes to the molecule's aromaticity and potential for hydrogen bonding. The hydroxypentyl chain introduces hydrophilic properties, which may enhance the compound's solubility and bioavailability.

The synthesis of this compound typically involves multi-step organic reactions. Key steps include the preparation of the benzodioxole derivative and the subsequent coupling with the hydroxypentyl chain via urea formation. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these synthetic processes.

Biological Activities and Pharmacological Potential

3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3-phenylpentyl)urea has demonstrated promising biological activities in preclinical studies. One of its notable properties is its ability to modulate enzyme activity, particularly in pathways associated with inflammation and oxidative stress. For instance, studies have shown that this compound exhibits potent antioxidant properties, making it a potential candidate for combating diseases linked to oxidative damage.

Moreover, this compound has shown selective inhibitory effects on certain kinases, which are critical targets in cancer therapy. Its ability to inhibit key signaling pathways involved in tumor growth and metastasis has positioned it as a promising lead compound for anticancer drug development. Recent research has also explored its potential as an anti-inflammatory agent, with findings suggesting its efficacy in reducing cytokine production and alleviating inflammatory responses.

Applications in Drug Development

The versatility of 3-(2H-1,3-benzodioxol-5-yl)-1-(5-hydroxy-3 phenylpentyl)urea makes it a valuable tool in drug discovery programs. Its unique combination of hydrophilic and lipophilic properties allows for effective penetration into biological membranes while maintaining solubility in aqueous environments. This balance is crucial for designing drugs that can reach their target sites efficiently.

In addition to its direct therapeutic applications, this compound serves as a valuable scaffold for further chemical modifications. Researchers have explored various substitution patterns on the benzodioxole ring and the pentyl chain to enhance specific pharmacokinetic properties or to target different biological pathways. These efforts have led to the identification of several analogs with improved efficacy and reduced toxicity profiles.

Recent Research Findings

Recent studies have shed new light on the mechanisms underlying the biological activities of 3-(2H 1 3-benzodioxol 5 yl)-1 (5 hydroxy 3 phenylpentyl)urea. Advanced computational modeling techniques have provided insights into its molecular interactions with target proteins, revealing key residues responsible for binding affinity. This information has been instrumental in guiding structure-based drug design efforts aimed at optimizing its therapeutic potential.

Furthermore, preclinical trials have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including moderate absorption rates and prolonged half-life. These characteristics are advantageous for developing sustained-release formulations or oral medications that require consistent drug levels over extended periods.

Future Directions

As research on CAS No 1795485 07 2 continues to advance, several promising avenues are emerging for its further development. One area of focus is exploring its potential as a combination therapy agent alongside conventional treatments for cancer and inflammatory diseases. Synergistic effects observed in preclinical models suggest that this approach could enhance therapeutic outcomes while minimizing adverse effects.

Another exciting direction involves leveraging advanced delivery systems to improve the bioavailability of this compound. Nanotechnology-based approaches, such as lipid nanoparticles or polymeric micelles, are being investigated to protect the molecule from enzymatic degradation and ensure targeted delivery to specific tissues or organs.

Conclusion

Conclusion

Conclusion